Cas no 1259904-38-5 ((1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 1259904-38-5
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 4583129
• PubChem ID: 28167545
• Update Time: 2025-07-19

(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine
• (1R)-l-(4-BR0M0PHENYL)- 3,3,3-TRIFLUOROPROPAN-l-AMINE

• Inchi： 1S/C9H9BrF3N/c10-7-3-1-6(2-4-7)8(14)5-9(11,12)13/h1-4,8H,5,14H2/t8-/m1/s1
• InChI Key： XFQGIGAQJPNZSL-MRVPVSSYSA-N
• SMILES： [C@@H](C1=CC=C(Br)C=C1)(N)CC(F)(F)F

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 260.0±40.0 °C at 760 mmHg
• Flash Point: 111.1±27.3 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 1259904-38-5)

The compound (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine, identified by its CAS number 1259904-38-5, is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a 4-bromophenyl group and a trifluoropropan-1-amine moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and material science applications.

One of the most searched questions related to this compound is: "What are the applications of (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine in drug development?" The answer lies in its chiral nature, which is crucial for designing enantioselective catalysts and active pharmaceutical ingredients (APIs). The 4-bromophenyl group enhances binding affinity in receptor-targeted therapies, while the trifluoromethyl group improves metabolic stability—a hot topic in modern medicinal chemistry.

Another trending topic is the compound's relevance in green chemistry. With sustainability being a major focus, researchers are exploring how CAS 1259904-38-5 can be synthesized using eco-friendly methods. Questions like "How to optimize the synthesis of (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine?" frequently appear in academic forums. Recent advancements in catalytic asymmetric synthesis have made this compound more accessible, aligning with the global push for sustainable chemical production.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are also widely discussed. These parameters are critical for predicting its behavior in biological systems, a key concern for researchers working on central nervous system (CNS) drugs. The trifluoropropan-1-amine moiety, in particular, is known to enhance blood-brain barrier permeability, making it a focal point in neuropharmacology studies.

In analytical chemistry, CAS 1259904-38-5 is often used as a reference standard for method development. Laboratories frequently search for "HPLC and GC methods for (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-1-amine analysis", highlighting its importance in quality control. The compound's UV absorbance and chiral separation characteristics make it a model analyte for testing new chromatographic techniques.

From a commercial perspective, the demand for (1R)-1-(4-bromophenyl)-3,3,3-trifluoropropan-amine is rising due to its versatility. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing needs of contract research organizations (CROs) and academic institutions. Its stability under various storage conditions further adds to its appeal as a reliable research chemical.

Future research directions for this compound include exploring its potential in catalysis and material science. With the rise of organofluorine chemistry, the trifluoromethyl group in 1259904-38-5 is expected to play a pivotal role in developing new functional materials. As the scientific community continues to uncover its applications, CAS 1259904-38-5 remains a compound of significant interest across multiple disciplines.